Cas no 1373247-60-9 (1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid)

• Product Name: 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid
• CAS No: 1373247-60-9
• MF: C₁₄H₁₇NO₅S
• MW: 311.353482961655
• CID: 5169602
• Update Time: 2025-11-07

1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 1,2,5,6-tetrahydro-1-[(2-methoxy-5-methylphenyl)sulfonyl]-

• Inchi： 1S/C14H17NO5S/c1-10-5-6-12(20-2)13(8-10)21(18,19)15-7-3-4-11(9-15)14(16)17/h4-6,8H,3,7,9H2,1-2H3,(H,16,17)
• InChI Key： BOCLEALSDWZGOV-UHFFFAOYSA-N
• SMILES： C1N(S(C2=CC(C)=CC=C2OC)(=O)=O)CCC=C1C(O)=O

Additional information on 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid

Comprehensive Overview of 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid (CAS No. 1373247-60-9)

The compound 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid (CAS No. 1373247-60-9) is a sulfonamide derivative with a unique structural framework that combines a tetrahydro-pyridine ring and a benzenesulfonyl moiety. This molecular architecture has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both methoxy and methyl substituents on the benzene ring enhances its lipophilicity, making it a promising candidate for modulating biological targets.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds, particularly those with heterocyclic components like tetrahydro-pyridine. These compounds are often explored for their therapeutic potential, including anti-inflammatory, antimicrobial, and enzyme inhibitory properties. The carboxylic acid functional group in this molecule further expands its utility, enabling interactions with various biological receptors and facilitating derivatization for structure-activity relationship (SAR) studies.

One of the key advantages of 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid is its versatility in medicinal chemistry. Researchers are increasingly focusing on its potential as a scaffold for designing novel inhibitors targeting enzymes such as kinases and proteases. This aligns with current trends in precision medicine, where small-molecule modulators are sought after for personalized treatment strategies. Additionally, its sulfonyl group is known to enhance binding affinity, making it a valuable fragment in fragment-based drug discovery (FBDD).

From a synthetic perspective, the compound's CAS No. 1373247-60-9 serves as a critical identifier for researchers sourcing high-purity materials for laboratory use. Its stability under standard storage conditions and compatibility with common organic solvents further contribute to its appeal in experimental settings. Recent publications have highlighted its role in optimizing bioavailability and pharmacokinetic profiles of lead compounds, addressing a common challenge in drug development.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike many sulfonamide derivatives, this molecule has not been flagged for significant ecological risks, making it a safer choice for sustainable research practices. Its low toxicity profile, as evidenced by preliminary studies, aligns with the increasing demand for green chemistry alternatives in the pharmaceutical industry.

In summary, 1-(2-Methoxy-5-methyl-benzenesulfonyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylic acid represents a multifaceted tool for modern drug discovery. Its structural features, combined with its synthetic accessibility and biological relevance, position it as a compound of enduring interest. As research continues to uncover its full potential, this molecule is likely to remain a focal point in the development of next-generation therapeutics.